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Compound of Interest

Compound Name: p-Nitrophenyl-beta-D-glucuronide

CAS No.: 39031-76-0

Cat. No.: B1599087

Get Quote

Executive Summary & Core Directive
p-Nitrophenyl-beta-D-glucuronide (PNPG) is a widely used chromogenic substrate for

-glucuronidase (GUS) assays.[1][2] While the intact substrate is often classified as non-
hazardous under GHS criteria, its hydrolytic product—p-nitrophenol (PNP)—is a toxic
compound with specific regulatory waste codes (EPA U170).[2]

The Core Directive: You must distinguish between the disposal of unused solid substrate (Low

Hazard) and post-assay liquid waste (Hazardous). Treating them identically leads to either

regulatory non-compliance (under-classification) or unnecessary disposal costs (over-

classification).

Hazard Analysis & Chemical Logic
To dispose of this chemical safely, one must understand its lifecycle in the laboratory. The

disposal protocol changes based on the chemical state of the compound.
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Feature Intact Substrate (PNPG)
Hydrolysis Product (p-
Nitrophenol)

State
Crystalline Solid (White/Off-

white)

Dissolved Anion (Yellow in

base)

CAS No. 10344-94-2 100-02-7

Toxicity Low / Not Classified Toxic (Acute Tox. 4), Irritant

EPA Waste Code None specific
U170 (Listed Hazardous

Waste)

Key Risk Dust inhalation
Skin absorption, Aquatic

toxicity

Scientific Insight: In a typical GUS assay, PNPG is cleaved to release p-nitrophenol. The

reaction is often stopped with a basic solution (e.g., Sodium Carbonate), converting p-

nitrophenol to the p-nitrophenolate anion (intense yellow).[1][2] Consequently, all liquid waste

from these assays must be treated as p-nitrophenol hazardous waste.

Decision Matrix: Waste Segregation
The following logic flow dictates the correct disposal stream.
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Identify Waste Type

Physical State?
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Expired Bottle

Spill Cleanup Material

Contaminated

Is it Post-Assay?

Assay Waste (Yellow)
Contains p-Nitrophenol

Yes (Hydrolyzed)

Unused Stock Solution

No (Intact)

Dispose as Non-Regulated
Chemical Waste (Label: PNPG)

Dispose as Hazardous Waste
(Label: Toxic, Organic, p-Nitrophenol)

Click to download full resolution via product page

Figure 1: Decision tree for segregating PNPG waste streams based on physical state and

chemical transformation.[1][2]

Detailed Disposal Protocols
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Protocol A: Solid Waste (Unused/Expired PNPG)
Applies to: Expired bottles of powder, trace residues in weighing boats.[2]

Containerization: Place the solid material in a high-density polyethylene (HDPE) or glass

container.

Labeling: Label clearly as "Non-Hazardous Chemical Waste - p-Nitrophenyl-beta-D-
glucuronide."

Note: Although "non-hazardous," do not dispose of in regular trash. Laboratory

stewardship requires incineration of all chemical organics to prevent environmental

accumulation.

Handoff: Seal tightly and transfer to your facility's chemical waste accumulation area.

Protocol B: Liquid Waste (Assay Waste & Stock Solutions)
Applies to: Yellow assay plates, stop solutions, and dissolved stock solutions. Risk Factor:[1][2]

Contains p-Nitrophenol, which is toxic to aquatic life and harmful to humans.

Segregation: Do not mix with oxidizers (e.g., bleach, peroxides) or strong acids.

Collection: Collect in a solvent waste container compatible with aqueous organics (e.g.,

Nalgene Carboy).

Crucial Step: If the assay used a high pH stop solution (e.g.,

), the waste is Basic.[2] Ensure the waste container is compatible with bases (avoid
aluminum containers).

Labeling:

Primary Constituent: Water / Buffer.

Hazardous Constituent: p-Nitrophenol (<1%).

Hazard Checkboxes: Toxic, Irritant.[3][4]
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Disposal Method: Must be incinerated by a licensed hazardous waste contractor. NEVER

pour down the sink. p-Nitrophenol is difficult for municipal water treatment plants to degrade.

Protocol C: Spill Cleanup
PPE: Wear nitrile gloves, safety goggles, and a lab coat. Dust masks (N95) are

recommended for powder spills to prevent inhalation.

Solid Spill:

Do not dry sweep if dust generation is likely.[5]

Cover with wet paper towels to dampen, then scoop into a hazardous waste bag.

Clean surface with soap and water.[6][7]

Liquid Spill:

Absorb with vermiculite, sand, or commercial absorbent pads.[2]

Place all absorbent materials into a sealed bag labeled as "Hazardous Waste (p-

Nitrophenol Debris)."

Quantitative Data & Properties
Property Value Relevance to Disposal

Water Solubility Soluble (~10 mg/mL)
Mobile in water; do not sink

dispose.[1][2]

Stability Stable at -20°C
Hydrolyzes in

heat/moisture/light.[1][2]

pKa (Product) 7.15 (p-Nitrophenol)
At pH > 7.15, exists as yellow

anion.[1][2]

Flash Point N/A (Solid)
Combustible if incinerated.[1]

[2]

Incompatibilities
Strong Oxidizers, Strong

Bases

Segregate from oxidizers in

waste storage.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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